N-Nitrosothiazolidine
Overview
Description
N-nitroso-1,3-thiazolidine is a nitrosamine and a member of thiazolidines.
Scientific Research Applications
1. Epidemiological Studies on Gastric Cancer
A study conducted by (Xu et al., 2015) explored the relationship between N-nitroso compounds, including N-nitrosothiazolidine, and the risk of gastric cancer. This epidemiological study found an association between the urinary levels of certain N-nitroso compounds and an increased risk of gastric cancer, particularly among individuals without H. pylori infection.
2. Formation and Detection in Human Urine
Research by (Ohshima et al., 2004) identified N-nitrosothiazolidine in human urine, suggesting its formation through endogenous nitrosation reactions. This finding is significant in understanding the internal production of potentially carcinogenic compounds in the human body.
3. Role in Food Chemistry and Safety
A study by (Rai et al., 2004) discussed the presence of N-nitrosothiazolidine in muscle foods, emphasizing the importance of understanding its formation and mitigation in food products to ensure safety and reduce cancer risks.
4. Mechanistic Studies in Nitrosamine Formation
In a research on the formation and mitigation of N-nitrosamines in meat products, (Herrmann et al., 2015) examined the correlation between nitrite levels and the formation of N-nitrosothiazolidine. This study contributes to understanding the chemical processes involved in nitrosamine formation in food.
5. Chemical Behavior and Electrochemical Studies
The study by (Codognoto et al., 2008) investigated the electrochemical behavior of N-nitrosothiazolidine carboxylic acid, providing insights into its chemical properties and potential applications in electrochemical sensors and analytical methods.
6. Nitroso Compounds in Biomedical Research
Research on nitroso compounds in biomedical applications, such as (Oliveira et al., 2018), potentially includes the study of N-nitrosothiazolidine. These compounds have been explored for their roles in various diseases and as therapeutic agents.
properties
CAS RN |
73870-33-4 |
|---|---|
Product Name |
N-Nitrosothiazolidine |
Molecular Formula |
C3H6N2OS |
Molecular Weight |
118.16 g/mol |
IUPAC Name |
3-nitroso-1,3-thiazolidine |
InChI |
InChI=1S/C3H6N2OS/c6-4-5-1-2-7-3-5/h1-3H2 |
InChI Key |
PROHBUGJUQHONA-UHFFFAOYSA-N |
SMILES |
C1CSCN1N=O |
Canonical SMILES |
C1CSCN1N=O |
Other CAS RN |
73870-33-4 |
synonyms |
N-nitrosothiazolidine |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[[(5S,6S)-1,6,9,14-tetrahydroxy-11-methoxy-3-methyl-8,13-dioxo-5-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy-5,6-dihydrobenzo[a]tetracene-2-carbonyl]amino]propanoic acid](/img/structure/B1212614.png)
